![molecular formula C9H16F3O6P B3040959 Ethyl 2-[(diethoxyphosphoryl)oxy]-3,3,3-trifluoropropanoate CAS No. 256332-85-1](/img/structure/B3040959.png)
Ethyl 2-[(diethoxyphosphoryl)oxy]-3,3,3-trifluoropropanoate
Overview
Description
Scientific Research Applications
Synthesis of Nitrogen Heterocycles
Ethyl 2-[(diethoxyphosphoryl)oxy]-3,3,3-trifluoropropanoate has been used in the synthesis of difluoromethylphosphonate-substituted nitrogen heterocycles. This compound is less reactive in C-hydroxyalkylation of aromatic amines compared to methyl 3,3,3-trifluoropyruvate (Pasternak, Golubev, Peregudov, & Chkanikov, 2000).
Improvement in Battery Performance
Ethyl 3,3,3-trifluoropropanoate, a related compound, has been shown to enhance the cycling performance of LiMn2O4/Li cells in lithium-ion batteries, especially at elevated temperatures (Huang, Zheng, Wu, Wang, Pan, & Fang, 2016).
Synthesis of α-CF3-α-amino Acid Derivatives
This compound has been involved in the synthesis of a variety of novel 3,3,3-trifluoroalanine derivatives, showing potential as drug candidates (Skarpos, Vorob'eva, Osipov, Odinets, Breuer, & Röschenthaler, 2006).
Intermediate in Synthesis of Lactones and Lactams
2-diethoxyphosphoryl-4-nitroalkanoates, derived from compounds like ethyl 2-[(diethoxyphosphoryl)oxy]-3,3,3-trifluoropropanoate, serve as versatile intermediates in the synthesis of various lactones and lactams (Blaszczyk, Krawczyk, & Janecki, 2004).
Synthesis of Cyclopent-1-enecarboxylates
A method involving this compound has been reported for the preparation of cyclopent-1-enecarboxylates, showcasing its utility in organic synthesis (Krawczyk & Albrecht, 2008).
properties
IUPAC Name |
ethyl 2-diethoxyphosphoryloxy-3,3,3-trifluoropropanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16F3O6P/c1-4-15-8(13)7(9(10,11)12)18-19(14,16-5-2)17-6-3/h7H,4-6H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEZTTYBRBJYINN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(F)(F)F)OP(=O)(OCC)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16F3O6P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-[(diethoxyphosphoryl)oxy]-3,3,3-trifluoropropanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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